Cas no 33651-74-0 (3-Pyrazolidinone,1-acetyl-2,5-dimethyl-)

• Product name: 3-Pyrazolidinone,1-acetyl-2,5-dimethyl-
• CAS No: 33651-74-0
• MF: C₇H₁₂N₂O₂
• MW: 156.18238
• CID: 294397
• PubChem ID: 45121469

3-Pyrazolidinone,1-acetyl-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrazolidinone,1-acetyl-2,5-dimethyl-
• 1,3-Dimethyl-2-acetyl-5-pyrazolidinone
• 1-acetyl-2,5-dimethylpyrazolidin-3-one
• 33651-74-0

• Inchi： InChI=1S/C7H12N2O2/c1-5-4-7(11)8(3)9(5)6(2)10/h5H,4H2,1-3H3
• InChI Key： GHEVKARGMBIMIS-UHFFFAOYSA-N
• SMILES： CC(N1C(C)CC(=O)N1C)=O

Computed Properties

• Exact Mass: 156.08996
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62